Cas no 902965-87-1 (1-(2-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1-(2-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 902965-87-1
• MF: C₂₂H₁₈FN₃O₃
• MW: 391.395028591156
• CID: 5871799
• Update Time: 2025-07-01

1-(2-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 1-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-
• 1-(2-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C22H18FN3O3/c1-29-17-10-8-15(9-11-17)13-26-21(27)18-6-4-12-24-20(18)25(22(26)28)14-16-5-2-3-7-19(16)23/h2-12H,13-14H2,1H3
• InChI Key： XRGJYZFHHUYXJE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(OC)C=C2)C(=O)C2=CC=CN=C2N1CC1=CC=CC=C1F

Additional information on 1-(2-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

1-(2-Fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No: 902965-87-1)

The compound 1-(2-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No: 902965-87-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which are known for their unique electronic properties and potential applications in drug design and optoelectronic devices.

Pyrido[2,3-d]pyrimidine is a fused bicyclic heterocyclic system that combines the structural features of pyridine and pyrimidine rings. The presence of electron-withdrawing groups such as fluorophenyl and methoxyphenyl substituents in this compound enhances its electronic properties and makes it a promising candidate for various applications. Recent studies have focused on the synthesis and characterization of this compound to explore its potential as a building block for advanced materials.

The synthesis of 1-(2-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies such as microwave-assisted synthesis and catalytic methods to optimize the production process. The compound's stability under different environmental conditions has also been extensively studied to ensure its suitability for practical applications.

In terms of applications, this compound has shown potential in the development of new drugs targeting specific biological pathways. The fluorophenyl group contributes to the molecule's lipophilicity and bioavailability, while the methoxyphenyl group enhances its solubility and interaction with biological systems. Recent studies have demonstrated that this compound exhibits selective binding to certain proteins involved in disease pathways

Moreover, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Its ability to act as a charge transport material in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs) has been explored in several research studies. The incorporation of fluorophenyl and methoxyphenyl groups into the pyrido[2,3-d]pyrimidine framework has been shown to improve device performance by enhancing charge mobility and stability.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. By using density functional theory (DFT) calculations and molecular dynamics simulations

In conclusion